Cas no 1351623-43-2 (1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride)

• Product Name: 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride
• CAS No: 1351623-43-2
• MF: C₉H₁₄ClN₇
• MW: 255.707358837128
• MDL: MFCD16661080
• CID: 5573903
• PubChem ID: 71779074
• Update Time: 2025-06-10

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-7-piperazin-1-yl-3H-[1,2,3]triazolo[4,5-d]pyrimidine hydrochloride
• 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride

• MDL： MFCD16661080
• Inchi： 1S/C9H13N7.ClH/c1-15-8-7(13-14-15)9(12-6-11-8)16-4-2-10-3-5-16;/h6,10H,2-5H2,1H3;1H
• InChI Key： PASWSVFTXUVOMP-UHFFFAOYSA-N
• SMILES： CN1N=NC2=C(N3CCNCC3)N=CN=C12.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride: A Comprehensive Overview

The compound with CAS No 1351623-43-2, known as 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound represents a novel class of heterocyclic compounds with potential applications in drug discovery and development. Its structure combines a piperazine ring system with a triazolopyrimidine moiety, which contributes to its unique pharmacological properties.

The synthesis of this compound involves a multi-step process that leverages advanced organic chemistry techniques. The incorporation of the triazolopyrimidine ring system is particularly noteworthy, as it introduces a level of structural complexity that enhances the compound's bioactivity. Recent studies have demonstrated that this compound exhibits potent activity against various therapeutic targets, including kinase enzymes and other protein kinases implicated in disease states such as cancer and inflammatory disorders.

One of the most promising aspects of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride is its ability to modulate cellular signaling pathways with high specificity. This property makes it an attractive candidate for the development of targeted therapies. Preclinical studies have shown that the compound demonstrates favorable pharmacokinetic profiles, including good absorption and moderate clearance rates, which are essential for its potential use in clinical settings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with key biological targets, further elucidating its mechanism of action. The integration of experimental and computational approaches has significantly enhanced our understanding of the compound's therapeutic potential.

In terms of clinical applications, 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride has shown particular promise in oncology research. Its ability to inhibit oncogenic kinases suggests that it could serve as a novel therapeutic agent for treating various types of cancers. Additionally, ongoing research is exploring its potential use in treating neurodegenerative diseases and autoimmune conditions.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern drug discovery. By combining expertise in organic synthesis, pharmacology, and computational modeling, researchers have been able to advance this molecule from the laboratory bench to preclinical testing phases.

In conclusion, 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable tool for exploring new therapeutic strategies across diverse disease areas. As research continues to unfold, this compound has the potential to contribute significantly to the development of innovative treatments that improve human health.